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Compound of Interest

Bis(2-chloroethyl)amine-d4
Compound Name:
Hydrochloride

Cat. No.: B564269

Introduction

This document provides key technical data for Bis(2-chloroethyl)amine-d4 Hydrochloride, a
deuterated analog of the alkylating agent Bis(2-chloroethyl)amine hydrochloride. The
incorporation of deuterium isotopes makes this compound a valuable tool in metabolic studies,
pharmacokinetic research, and as an internal standard in mass spectrometry-based analyses.
This guide is intended for researchers, scientists, and professionals in drug development and
related fields.

Chemical and Physical Properties

The fundamental properties of Bis(2-chloroethyl)amine-d4 Hydrochloride are summarized
below. This data is critical for accurate experimental design, analytical method development,
and chemical handling.
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Property Value Citations

Molecular Weight 182.51 g/mol [1112][3]

Chemical Formula CaHeDaCI2N-HCI

CAS Number 352431-06-2 [1]

Appearance Solid Powder [1]

Purity >98% [1]
--INVALID-LINK--amine

Synonyms hydrochloride, Bis(2- e

chloroethyl)-1,1,2,2-d4-amine

Hydrochloride

Molecular Structure and Identification

The structural representation and key identifiers are crucial for unambiguous compound

identification.
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Sample Preparation

(e.g., plasma, tissue)

Spike with Known Concentration of
Bis(2-chloroethyl)amine-d4 HCl

:

Analyte Extraction

LC Separation

Mass Spectrometry
Detection (MS/MS)

5
(Generate Extracted lon Chromatograms)

Data Analysis

6
(Calculate Analyte/IS Peak Area Ratio)

Quantification of Unlabeled Analyte

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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